Cas no 89761-07-9 (Cyclohexanol, 1,1'-(1,4-butanediyldi-4,1-phenylene)bis[4-propyl-)

• Product Name: Cyclohexanol, 1,1'-(1,4-butanediyldi-4,1-phenylene)bis[4-propyl-
• CAS No: 89761-07-9
• MF: C₃₄H₅₀O₂
• MW: 490.759610652924
• CID: 589948
• PubChem ID: 20039406
• Update Time: 2025-04-19

Cyclohexanol, 1,1'-(1,4-butanediyldi-4,1-phenylene)bis[4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[4-(1-hydroxy-4-propylcyclohexyl)phenyl]butyl]phenyl]-4-propylcyclohexan-1-ol
• DTXSID20601912
• 89761-07-9
• 1,1'-[Butane-1,4-diyldi(4,1-phenylene)]bis(4-propylcyclohexan-1-ol)
• SCHEMBL10571723
• Cyclohexanol, 1,1'-(1,4-butanediyldi-4,1-phenylene)bis[4-propyl-

• Inchi： 1S/C34H50O2/c1-3-7-27-19-23-33(35,24-20-27)31-15-11-29(12-16-31)9-5-6-10-30-13-17-32(18-14-30)34(36)25-21-28(8-4-2)22-26-34/h11-18,27-28,35-36H,3-10,19-26H2,1-2H3
• InChI Key： WVHBCOBXGGDQQE-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(CCCCC3C=CC(=CC=3)C3(CCC(CCC)CC3)O)=CC=2)CCC(CCC)CC1

Computed Properties

• Exact Mass: 490.381080833g/mol
• Monoisotopic Mass: 490.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 40.5Ų